Cas no 2228486-42-6 (2-methyl-1-(3-phenyl-1H-pyrazol-4-yl)propan-2-amine)

• Product Name: 2-methyl-1-(3-phenyl-1H-pyrazol-4-yl)propan-2-amine
• CAS No: 2228486-42-6
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 6073908
• PubChem ID: 165971846
• Update Time: 2025-06-08

2-methyl-1-(3-phenyl-1H-pyrazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(3-phenyl-1H-pyrazol-4-yl)propan-2-amine
• EN300-1860153
• 2228486-42-6

• Inchi： 1S/C13H17N3/c1-13(2,14)8-11-9-15-16-12(11)10-6-4-3-5-7-10/h3-7,9H,8,14H2,1-2H3,(H,15,16)
• InChI Key： YVNMWGZPFAEOEU-UHFFFAOYSA-N
• SMILES： NC(C)(C)CC1C=NNC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-methyl-1-(3-phenyl-1H-pyrazol-4-yl)propan-2-amine

Professional Introduction to Compound with CAS No. 2228486-42-6 and Product Name: 2-methyl-1-(3-phenyl-1H-pyrazol-4-yl)propan-2-amine

The compound identified by the CAS number 2228486-42-6 and the product name 2-methyl-1-(3-phenyl-1H-pyrazol-4-yl)propan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a pyrazole moiety and a phenyl substituent in its structure imparts unique chemical properties that make it a promising candidate for further exploration.

Structurally, the compound consists of a methyl-substituted propanamine backbone, which is further functionalized with a 3-phenylpyrazole group at the 1-position. This arrangement creates a molecule with both steric and electronic characteristics that are highly relevant to modern drug design principles. The pyrazole ring, known for its heterocyclic stability and biological activity, serves as an excellent scaffold for developing bioactive molecules. In particular, the 3-phenyl substitution on the pyrazole ring enhances its interaction with biological targets, making it a valuable component in medicinal chemistry.

Recent research in the field of heterocyclic chemistry has highlighted the importance of pyrazole derivatives in drug discovery. These compounds have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The specific configuration of 2-methyl-1-(3-phenyl-1H-pyrazol-4-yl)propan-2-amine positions it as a potential lead compound for further derivatization and optimization. Its ability to modulate biological pathways suggests that it could be developed into a therapeutic agent with broad therapeutic applications.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments indicate that it exhibits moderate binding affinity to certain protein targets, suggesting its potential as an enzyme inhibitor or receptor modulator. The pyrazole moiety, in particular, has been shown to interact effectively with enzymes such as kinases and phosphodiesterases, which are key targets in oncology and inflammatory diseases. Furthermore, the methyl-substituted amine group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological activities.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include the formation of the pyrazole ring via cyclocondensation reactions and subsequent functionalization with the phenyl group. The introduction of the methyl-substituted propanamine moiety requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to synthesize complex molecules like this one with greater efficiency and scalability.

The pharmacokinetic properties of 2-methyl-1-(3-phenyl-1H-pyrazol-4-yl)propan-2-amine are also under investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development into a viable drug candidate. Preliminary data suggest that this compound exhibits reasonable oral bioavailability and metabolic stability, which are favorable characteristics for further development. However, more comprehensive studies are needed to fully assess its pharmacokinetic profile.

One of the most exciting aspects of this compound is its potential in combination therapy. The ability to design molecules that can act synergistically with existing drugs has become increasingly important in treating complex diseases such as cancer and autoimmune disorders. The unique structure of 2-methyl-1-(3-phenyl-1H-pyrazol-4-yl)propan-2-amine suggests that it could be used in combination regimens to enhance therapeutic efficacy while minimizing side effects.

Future research will focus on optimizing the synthesis of this compound and exploring its biological activity in greater detail. Techniques such as high-throughput screening (HTS) will be employed to identify new therapeutic applications. Additionally, computational methods like molecular docking will be used to predict how this molecule interacts with biological targets at the atomic level. These approaches will accelerate the discovery process and help identify new leads for drug development.

The integration of computational chemistry with experimental techniques has revolutionized drug discovery in recent years. By combining these methods, researchers can rapidly screen large libraries of compounds and identify promising candidates with unprecedented speed. The case of 2228486-42-6 exemplifies how interdisciplinary approaches can lead to significant breakthroughs in pharmaceutical chemistry.

In conclusion, 2-methyl-1-(3-phenyl-1H-pyrazol-4-y l)propan -2 -amine represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive target for medicinal chemists. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutics for various diseases.